1-[(3-methylphenyl)methyl]-6-oxo-N-(2,3,4-trifluorophenyl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(3-methylphenyl)methyl]-6-oxo-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C20H15F3N2O2/c1-12-3-2-4-13(9-12)10-25-11-14(5-8-17(25)26)20(27)24-16-7-6-15(21)18(22)19(16)23/h2-9,11H,10H2,1H3,(H,24,27)
• InChI Key: FOLNGACJYXVIGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=C(C=CC2=O)C(=O)NC3=C(C(=C(C=C3)F)F)F
• Molecular Formula: C20H15F3N2O2
• Molecular Weight: 372.3 g/mol
• CAS No.: 946229-67-0

Description

1-[(3-methylphenyl)methyl]-6-oxo-N-(2,3,4-trifluorophenyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H15F3N2O2 and its molecular weight is 372.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 372.10856221 g/mol and the complexity rating of the compound is 637. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .

Biochemical Pathways

Without specific information on the compound’s targets, it’s challenging to accurately summarize the biochemical pathways that F2744-0809 might affect. Compounds with similar structures have been involved in various biochemical pathways, including signal transduction, enzymatic reactions, and cellular transport .

Pharmacokinetics

These properties can be influenced by factors such as the compound’s chemical structure, formulation, route of administration, and patient-specific factors .

Result of Action

The specific molecular and cellular effects of F2744-0809’s action are currently unknown due to the lack of detailed studies on this compound. The ultimate effect of any drug action is typically a change in cellular function, which can lead to therapeutic effects .

Action Environment

The action, efficacy, and stability of F2744-0809 can be influenced by various environmental factors. These can include the physiological environment (e.g., pH, temperature), the presence of other molecules, and the specific characteristics of the target cells or tissues. Understanding these factors is crucial for optimizing drug delivery and efficacy .